2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-6-methyl-4-oxoquinolin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C27H24N2O5/c1-17-9-12-23-20(13-17)27(32)21(26(31)18-7-5-4-6-8-18)15-29(23)16-25(30)28-22-11-10-19(33-2)14-24(22)34-3/h4-15H,16H2,1-3H3,(H,28,30)
• InChI Key: UQGUICMFYNIWTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C27H24N2O5
• Molecular Weight: 456.5 g/mol

Description

2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(2,4-dimethoxyphenyl)acetamide, also known as BMA-168, is a synthetic compound that has been extensively studied for its potential pharmacological properties. BMA-168 belongs to the class of quinolone derivatives and has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Compounds with structures similar to 2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(2,4-dimethoxyphenyl)acetamide often feature in medicinal chemistry research due to their potential pharmacological properties. For example, isoquinoline derivatives are studied for their pharmacological importance in modern therapeutics, showing a range of biological activities such as anti-fungal, anti-Parkinsonism, anti-tubercular, anti-tumor, and anti-glaucoma effects (Danao et al., 2021). These findings suggest that compounds related to the specified chemical could be investigated for similar therapeutic applications.

Environmental Remediation

Research on the removal and transformation of pollutants, such as acetaminophen (ACT), from the environment can provide insights into the potential environmental applications of related compounds. Studies have explored various strategies for detoxifying and removing pollutants, focusing on the transformation pathways and intermediates in different environmental compartments like wastewater, surface water, ground water, and soil/sediments (Vo et al., 2019). Such research highlights the importance of understanding chemical transformations in developing effective removal technologies, which could be relevant to the compound if it or its derivatives are found to be environmental contaminants.

Neuroprotection and Neurodegeneration

The study of neurotoxic and neuroprotective properties of compounds is crucial in developing treatments for neurodegenerative diseases. Tetrahydroisoquinolines, for instance, have been examined for their roles in neurodegeneration, with some derivatives acting on mitochondria and inducing neurodegeneration, mimicking conditions like Parkinson's disease (Kotake & Ohta, 2003). Research in this area could inform studies on the specified compound, especially concerning its potential effects on neuronal health and function.

Antioxidant Capacity

Understanding the antioxidant capacity of compounds is vital in evaluating their potential therapeutic effects against oxidative stress-related diseases. The ABTS/PP decolorization assay is a common method for assessing antioxidant capacity, revealing the reaction pathways that underlie antioxidant activity (Ilyasov et al., 2020). Research on the antioxidant properties of compounds structurally related to 2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(2,4-dimethoxyphenyl)acetamide could contribute to the development of novel antioxidants.